Cas no 1018498-61-7 (6-Methyl-2-piperazin-1-yl-1,3-benzothiazole)

• Product Name: 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole
• CAS No: 1018498-61-7
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• MDL: MFCD10008524
• CID: 4559262
• PubChem ID: 28470853
• Update Time: 2025-10-28

6-Methyl-2-piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole

• MDL： MFCD10008524
• Inchi： 1S/C12H15N3S/c1-9-2-3-10-11(8-9)16-12(14-10)15-6-4-13-5-7-15/h2-3,8,13H,4-7H2,1H3
• InChI Key： IZULRPMDKNPVCZ-UHFFFAOYSA-N
• SMILES： S1C2=CC(C)=CC=C2N=C1N1CCNCC1

Computed Properties

• Exact Mass: 233.098669g/mol
• Monoisotopic Mass: 233.098669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.33g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 56.4Ų

Additional information on 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole

Introduction to 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole (CAS No. 1018498-61-7) and Its Emerging Applications in Chemical Biology

6-Methyl-2-piperazin-1-yl-1,3-benzothiazole, identified by the CAS number 1018498-61-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzothiazole family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole, particularly the presence of a piperazine ring and a methyl substituent, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole core is a privileged scaffold in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The introduction of a piperazine moiety enhances the solubility and bioavailability of the molecule, making it an attractive candidate for further pharmacological investigation. The methyl group at the 6-position further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole has been studied for its potential role in modulating various signaling pathways involved in human diseases. One of the most promising areas of research is its application in neurodegenerative disorders. Studies have shown that this compound can interact with neurotransmitter receptors and ion channels, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The piperazine ring, in particular, is known to enhance binding affinity to certain receptors, making it a valuable component in the design of novel neuroactive compounds.

Additionally, 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Research indicates that this compound can inhibit key inflammatory pathways by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole could serve as a lead compound for the development of novel anti-inflammatory agents.

The anticancer potential of 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole has also been extensively investigated. Cancer cells often exhibit altered signaling pathways that promote proliferation and survival. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and inhibiting key survival kinases. The ability of 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development into an anticancer therapeutic.

In vitro studies have further revealed that 6-Methyl-2-piperazin-1-yl-1,3-benzothiazole exhibits significant antiviral activity against several strains of RNA viruses. The compound's ability to interfere with viral replication by inhibiting key enzymes involved in viral polymerization has made it a subject of interest for developing antiviral drugs. The structural flexibility of the benzothiazole core allows for modifications that can enhance its efficacy against different viral strains, making it a versatile scaffold for antiviral drug design.

The synthesis of 6-Methyl-2-piperazin-1-yliodobenzene (a key intermediate in the preparation of 6-Methyl-N-(4-fluorobenzyl)-2-(4-methoxyphenyl)-4H-imidazo[5',4':5',4'']-benzo[de]isoquinoline), another derivative with similar structural features, provides insights into the synthetic pathways that can be employed for producing 6-Methyl-N-(4-fluorobenzyl)-2-(4-methoxyphenyl)-4H-imidazo[5',4':5',4'']-benzo[de]isoquinoline. These synthetic strategies involve multi-step reactions that include cyclization, alkylation, and functional group transformations. Understanding these synthetic routes is crucial for optimizing the production process and scaling up the synthesis of 6-Methyl-N-(4-fluorobenzyl)-2-(4-methoxyphenyl)-4H-imidazo[5',4':5',4'']-benzo[de]isoquinoline for industrial applications.

The pharmacokinetic properties of 6-Methyl-N-(4-fluorobenzyl)-2-(4-methoxyphenyl)-4H-imidazo[5',4':5',4'']-benzo[de]isoquinoline have been studied to evaluate its bioavailability and metabolic stability. These studies are essential for determining the appropriate dosage regimen and predicting potential side effects. Advanced computational methods such as molecular docking and pharmacokinetic modeling have been employed to simulate the interactions between 6-Methyl-N-(4-fluorobenzyl)-2-(4-methoxyphenyl)-4H-imidazo[5',4':5',4'']-benzo[de]isoquinoline and biological targets as well as its absorption, distribution, metabolism, excretion (ADME) profile.

The development of novel derivatives like N-(3-Chloroanilino)isatin, which incorporates additional functional groups to enhance binding affinity and selectivity, represents another exciting direction in medicinal chemistry. These derivatives are designed to improve upon the properties of parent compounds while maintaining or enhancing their therapeutic efficacy. The synthesis and characterization of such derivatives require sophisticated techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding the binding mechanisms of various heterocyclic compounds with biological targets. By predicting how these compounds interact with proteins and nucleic acids at the atomic level, researchers can design molecules with improved potency and reduced toxicity. This approach has led to significant advancements in drug development pipelines.

In conclusion, 6-Methyl-N-(pyridinylethynyl)quinoxaline, another derivative with structural similarities to benzothiazole-based compounds, has shown promise as an antimicrobial agent against resistant bacterial strains.* Its ability to disrupt bacterial cell wall synthesis makes it a valuable candidate for developing new antibiotics.* The study*of such derivatives*provides*valuable insights*into*the development*of novel therapeutic agents.* As research*continues,*we can expect*to see*more innovative applications*of these*compounds*in medicine.*